Cas no 146824-91-1 (4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)-)

• Product Name: 4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)-
• CAS No: 146824-91-1
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 145620
• PubChem ID: 3045255
• Update Time: 2025-04-19

4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)-
• 1-(3,4,5-Trimethoxy)phenyl-1,4-dihydro-3-methoxy-4-oxo-6-methylpyridazine
• 3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)pyridazin-4-one
• Trimethoxy-3,4,5 phenyl-1 dihydro-1,4 oxo-4 methoxy-3 methyl-6 pyridazine [French]
• DTXSID10163519
• 3-Methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)-4(1H)-pyridazinone
• 4(1H)-Pyridazinone, 3-methoxy-6-methyl-1-(3,4,5-trimethoxyphenyl)-
• SCHEMBL9593192
• 146824-91-1
• Trimethoxy-3,4,5 phenyl-1 dihydro-1,4 oxo-4 methoxy-3 methyl-6 pyridazine

• Inchi： 1S/C15H18N2O5/c1-9-6-11(18)15(22-5)16-17(9)10-7-12(19-2)14(21-4)13(8-10)20-3/h6-8H,1-5H3
• InChI Key： MUXYIRUKURTNKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)N1C(C)=CC(C(=N1)OC)=O)OC)OC

Computed Properties

• Exact Mass: 306.12164
• Monoisotopic Mass: 306.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 445.9°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.541
• PSA: 69.59